![molecular formula C17H17FO3 B4306525 4-(4-fluorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione](/img/structure/B4306525.png)
4-(4-fluorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione
Overview
Description
4-(4-fluorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione, also known as FTY720 or Fingolimod, is a synthetic compound with potential therapeutic applications. It was first discovered in 1992 by a Japanese researcher, Yoshitomi Pharmaceutical Industries. FTY720 is a sphingosine-1-phosphate (S1P) receptor modulator that has been shown to have beneficial effects in various diseases such as multiple sclerosis, cancer, and transplant rejection.
Mechanism of Action
The mechanism of action of 4-(4-fluorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione involves its binding to S1P receptors, which are present on various cell types including immune cells, endothelial cells, and neurons. This compound is phosphorylated by sphingosine kinase 2 (SphK2) to form this compound-phosphate, which then binds to S1P receptors on immune cells. This binding prevents the egress of immune cells from lymphoid organs, thereby reducing their migration to the site of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It reduces the number of circulating lymphocytes, particularly T cells, by trapping them in lymphoid organs. It also reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, and increases the production of anti-inflammatory cytokines such as IL-10. This compound has also been shown to induce the expression of heat shock proteins, which have cytoprotective effects.
Advantages and Limitations for Lab Experiments
4-(4-fluorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione has several advantages as a research tool. It is a potent and selective S1P receptor modulator, which allows for the study of the role of S1P receptors in various diseases. It also has a well-defined mechanism of action, which allows for the study of the downstream effects of S1P receptor modulation. However, this compound also has some limitations. It has a short half-life in vivo, which makes dosing and timing of experiments critical. It also has off-target effects, particularly on cardiac function, which can complicate the interpretation of results.
Future Directions
For research on 4-(4-fluorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione include the development of more potent and selective S1P receptor modulators, the study of the role of S1P receptors in other diseases, and the development of novel drug delivery systems.
Scientific Research Applications
4-(4-fluorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione has been extensively studied for its therapeutic potential in various diseases. In multiple sclerosis, this compound has been shown to reduce the frequency and severity of relapses, delay the progression of disability, and reduce the number of new brain lesions. In cancer, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth. In transplant rejection, this compound has been shown to prevent graft rejection by inhibiting the migration of T cells to the site of the transplant.
properties
IUPAC Name |
4-(4-fluorophenyl)-7,7-dimethyl-3,4,6,8-tetrahydrochromene-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FO3/c1-17(2)8-13(19)16-12(7-15(20)21-14(16)9-17)10-3-5-11(18)6-4-10/h3-6,12H,7-9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTWYYEFBHFDCSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(CC(=O)O2)C3=CC=C(C=C3)F)C(=O)C1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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